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  4. 10-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
10-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one 10-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
Brand Name: Vulcanchem
CAS No.: 667913-58-8
VCID: VC0492733
InChI: InChI=1S/C25H27N3O4S2/c1-4-9-28-24(30)22-17-6-5-7-20(17)34-23(22)26-25(28)33-14-21(29)27-10-8-15-11-18(31-2)19(32-3)12-16(15)13-27/h4,11-12H,1,5-10,13-14H2,2-3H3
SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)OC
Molecular Formula: C25H27N3O4S2
Molecular Weight: 497.6g/mol

10-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one

CAS No.: 667913-58-8

Main Products

VCID: VC0492733

Molecular Formula: C25H27N3O4S2

Molecular Weight: 497.6g/mol

10-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one - 667913-58-8

CAS No. 667913-58-8
Product Name 10-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
Molecular Formula C25H27N3O4S2
Molecular Weight 497.6g/mol
IUPAC Name 10-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
Standard InChI InChI=1S/C25H27N3O4S2/c1-4-9-28-24(30)22-17-6-5-7-20(17)34-23(22)26-25(28)33-14-21(29)27-10-8-15-11-18(31-2)19(32-3)12-16(15)13-27/h4,11-12H,1,5-10,13-14H2,2-3H3
Standard InChIKey QRKWZZCJYWTHCB-UHFFFAOYSA-N
SMILES COC1=C(C=C2CN(CCC2=C1)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)OC
Canonical SMILES COC1=C(C=C2CN(CCC2=C1)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)OC
PubChem Compound 2241404
Last Modified Nov 11 2021
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